![molecular formula C23H21N3O2S B2604336 N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide CAS No. 895012-81-4](/img/structure/B2604336.png)
N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide” are not specified in the available resources .Scientific Research Applications
Molecular Structure and Synthesis
Research has focused on the synthesis and structural characterization of compounds with similar molecular frameworks. For example, studies report the synthesis of N,4-diheteroaryl 2-aminothiazoles and their salts, highlighting distinct sites of protonation and intermolecular hydrogen bonding patterns that contribute to their three-dimensional hydrogen-bonded networks (Böck et al., 2021). This structural information is crucial for understanding the chemical and physical properties of these compounds, which could be leveraged in designing new drugs or materials.
Antimicrobial and Antifungal Applications
Several studies have synthesized derivatives of 2-(6-methoxy-2-naphthyl)propionamide and tested them for their antibacterial and antifungal activities. These compounds have shown significant activity, comparable to standard agents like Ampicillin and Fluconazole in some cases, indicating their potential as new antimicrobial and antifungal agents (Helal et al., 2013).
Anticancer Activity
Research into the anticancer properties of related compounds has identified several derivatives with potent activity against various cancer cell lines. For instance, novel terpyridine-skeleton molecule derivatives have been synthesized and shown to inhibit tumor growth and metastasis by targeting topoisomerases, an essential mechanism for cancer treatment (Kwon et al., 2015). These findings suggest that modifying the chemical structure of these compounds could enhance their efficacy as anticancer agents.
Pharmacological Evaluation
Compounds with the N-(6-methoxybenzo[d]thiazol-2-yl) moiety have been evaluated for various pharmacological activities. Studies report the synthesis and biological evaluation of aminothiazoles, thiazolylacetonitrile, and related derivatives, demonstrating their potential as anti-inflammatory agents (Thabet et al., 2011). These compounds' reactivity towards different electrophilic reagents was investigated, leading to the formation of derivatives with promising pharmacological profiles.
Future Directions
properties
IUPAC Name |
N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O2S/c1-28-19-10-11-20-21(14-19)29-23(25-20)26(16-18-8-5-13-24-15-18)22(27)12-9-17-6-3-2-4-7-17/h2-8,10-11,13-15H,9,12,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWHDBUKJGONIOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)CCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.